Cas no 98416-72-9 (6-Bromo-2-chloro-3-methylquinoxaline)

• Product Name: 6-Bromo-2-chloro-3-methylquinoxaline
• CAS No: 98416-72-9
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• MDL: MFCD23162635
• CID: 1092805
• PubChem ID: 13487186
• Update Time: 2025-10-30

6-Bromo-2-chloro-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-methylquinoxaline
• Quinoxaline, 6-bromo-2-chloro-3-methyl-
• YDA41672
• 98416-72-9
• FT-0764241
• AKOS022187495
• EN300-7492287
• MFCD23162635
• BS-18283
• SCHEMBL12502796
• CS-0153453
• Z1618009195
• D82778
• DA-36494

• MDL： MFCD23162635
• Inchi： 1S/C9H6BrClN2/c1-5-9(11)13-7-3-2-6(10)4-8(7)12-5/h2-4H,1H3
• InChI Key： UQHNHWHCASOISS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(C)=C(N=2)Cl

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 6-Bromo-2-chloro-3-methylquinoxaline

Introduction to 6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9)

6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 6-Bromo-2-chloro-3-methylquinoxaline is C₉H₆BrClN₂, and its molecular weight is 248.51 g/mol. The compound features a quinoxaline core, which is a bicyclic heterocyclic aromatic system consisting of two benzene rings fused with a pyrazine ring. The presence of bromine, chlorine, and methyl substituents imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 6-Bromo-2-chloro-3-methylquinoxaline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors, which are crucial for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent antitumor activity by inhibiting specific kinases involved in cell proliferation and survival pathways.

Beyond its medicinal applications, 6-Bromo-2-chloro-3-methylquinoxaline has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. Studies have shown that this compound can be used to enhance the performance of organic photovoltaic cells and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for designing advanced materials with tailored functionalities.

The synthesis of 6-Bromo-2-chloro-3-methylquinoxaline typically involves multistep reactions starting from readily available precursors. One common approach is to use a condensation reaction between an appropriate diamine and a dicarbonyl compound, followed by halogenation and methylation steps. The synthetic route can be optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and handling, while 6-Bromo-2-chloro-3-methylquinoxaline is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The ongoing research into 6-Bromo-2-chloro-3-methylquinoxaline continues to uncover new insights into its potential applications. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in biological systems and materials environments. These computational tools are invaluable for guiding experimental design and optimizing the properties of this compound for specific applications.

In conclusion, 6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9) is a multifaceted compound with promising prospects in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an exciting subject for further investigation and development. As research progresses, it is likely that new applications will emerge, further solidifying the importance of this compound in various scientific disciplines.